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Compound of Interest

Compound Name: (R)-Capivasertib

Cat. No.: B8357565

Disclaimer: This document provides general guidance for the handling and disposal of (R)-
Capivasertib in a research laboratory setting. It is not a substitute for a formal safety
assessment and the specific protocols established by your institution's Environmental Health
and Safety (EHS) department. Always consult the Safety Data Sheet (SDS) for (R)-
Capivasertib and adhere to all local, state, and federal regulations regarding hazardous waste
disposal.

(R)-Capivasertib is a potent kinase inhibitor and should be handled with care to minimize
exposure to laboratory personnel and the environment. Proper disposal is a critical component
of laboratory safety and regulatory compliance.

Hazardous Waste Classification

As an antineoplastic agent, (R)-Capivasertib and all materials that come into contact with it are
considered hazardous pharmaceutical waste.[1][2] This waste is regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[1] A core requirement of RCRA is the prohibition of disposing of hazardous
pharmaceutical waste by flushing it down a sink or toilet (sewering).[1]

Proper Disposal Procedures

The proper disposal of (R)-Capivasertib waste involves a systematic approach of segregation,
containment, and labeling at the point of generation.
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Step 1: Waste Segregation

Properly segregate waste contaminated with (R)-Capivasertib into two main categories: trace
chemotherapy waste and bulk chemotherapy waste.[3]

o Trace Chemotherapy Waste: This category includes items with less than 3% of the original
drug remaining by weight, such as "RCRA empty" containers, gloves, gowns, and other
disposable personal protective equipment (PPE).

e Bulk Chemotherapy Waste: This includes any amount of the drug that is more than 3% of the
original quantity. Examples include unused or expired (R)-Capivasertib, partially full vials or
syringes, and materials used to clean up spills.

Step 2: Containment

Use designated, color-coded containers for each waste stream to prevent cross-contamination.

e Trace Chemotherapy Waste:

o Non-sharps: Place in a yellow chemotherapy waste container or a thick, leak-proof plastic
bag clearly labeled as "Trace Chemotherapy Waste."

o Sharps: Needles, syringes, and other sharps contaminated with trace amounts of (R)-
Capivasertib must be placed in a designated yellow sharps container labeled "Chemo
Sharps."

e Bulk Chemotherapy Waste:

o Place in a black hazardous waste container. These containers are specifically for
hazardous pharmaceutical waste and will be incinerated at a licensed facility.

Step 3: Labeling and Storage

Properly label all waste containers with their contents and associated hazards.

 All containers must be clearly labeled as "Hazardous Drug Waste" or "Chemotherapy
Waste."

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8357565?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.benchchem.com/product/b8357565?utm_src=pdf-body
https://www.benchchem.com/product/b8357565?utm_src=pdf-body
https://www.benchchem.com/product/b8357565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8357565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Store sealed waste containers in a secure, designated area away from general lab traffic
while awaiting pickup by your institution's EHS personnel.

Step 4: Decontamination of Work Surfaces

Decontaminate all surfaces and equipment that may have come into contact with (R)-
Capivasertib. A general procedure for decontaminating surfaces is as follows:

« Initial Cleaning: Using a low-lint wipe moistened with a detergent solution, wipe the entire
surface in one direction.

e Rinsing: With a new wipe moistened with sterile water, rinse the surface to remove any
detergent residue.

» Final Decontamination: Use a fresh wipe saturated with 70% isopropyl alcohol to wipe down
the surface.

» Dispose of all cleaning materials as trace chemotherapy waste.

Safety and Handling Summary

The following table summarizes key safety and handling information for (R)-Capivasertib.
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Category

Recommendations

Personal Protective Equipment (PPE)

- Solid Form: Wear a lab coat, double gloves,
and safety glasses. - Solutions/Aerosols: Work
in a chemical fume hood or biological safety
cabinet. Wear a lab coat, double gloves, and

safety glasses.

Storage

Store in a cool, dry, well-ventilated area away

from incompatible materials.

Spill Management

- Evacuate the area and prevent others from
entering. - Wear appropriate PPE, including
respiratory protection if necessary. - Absorb
liquids with an inert material and collect all
contaminated materials in a sealed container for

disposal as bulk chemotherapy waste.

First Aid: Eyes

Immediately flush with plenty of water for at
least 15 minutes, lifting upper and lower eyelids.

Seek medical attention.

First Aid: Skin

Immediately wash with soap and plenty of water.
Remove contaminated clothing. Seek medical

attention if irritation develops.

First Aid: Ingestion

Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.

First Aid: Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Experimental Workflow and Diagrams

Workflow for Segregation and Disposal of (R)-Capivasertib Waste

The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from laboratory activities involving (R)-Capivasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. hsrm.umn.edu [hsrm.umn.edu]

3. danielshealth.com [danielshealth.com]

« To cite this document: BenchChem. [Safe Disposal and Handling of (R)-Capivasertib in a
Research Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8357565#r-capivasertib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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